Cas no 103625-22-5 (2H-1,4-Benzodiazepin-2-one,7-chloro-5-(4-chlorophenyl)-1,3-dihydro-1-(2-isothiocyanatoethyl)-,hydrochloride (1:1))

• Product name: 2H-1,4-Benzodiazepin-2-one,7-chloro-5-(4-chlorophenyl)-1,3-dihydro-1-(2-isothiocyanatoethyl)-,hydrochloride (1:1)
• CAS No: 103625-22-5
• MF: C₁₈H₁₃N₃OSCl₂^.HCl
• MW: 426.74726
• CID: 193188
• PubChem ID: 128425

2H-1,4-Benzodiazepin-2-one,7-chloro-5-(4-chlorophenyl)-1,3-dihydro-1-(2-isothiocyanatoethyl)-,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzodiazepin-2-one,7-chloro-5-(4-chlorophenyl)-1,3-dihydro-1-(2-isothiocyanatoethyl)-,hydrochloride (1:1)
• 2H-1,4-Benzodiazepin-2-one,7-chloro-5-(4-chlorophenyl)-1,3-dihydro-1-(2-isothiocyanatoethyl)-,...
• 7-chloro-5-(4-chlorophenyl)-1-(2-isothiocyanatoethyl)-3H-1,4-benzodiazepin-2-one,hydrochloride
• AHN 086
• 1-(2-Isothiocyanatoethyl)-7-chloro-1,3-dihydro-5-(4-chlorophenyl)-2H-1,4-benzodiazepine-2-one HCl
• 2H-1,4-Benzodiazepin-2-one, 7-chloro-5-(4-chlorophenyl)-1,3-dihydro-1-(2-isothiocyanatoethyl)-, monohydrochloride
• 7-chloro-5-(4-chlorophenyl)-1-(2-isothiocyanatoethyl)-1,3-dihydro-2H-1,4-benzodiazepin-2-one hydrochloride (1:1)
• Ahn-086
• DTXSID40145964
• 103625-22-5
• 7-chloro-5-(4-chlorophenyl)-1-(2-isothiocyanatoethyl)-3H-1,4-benzodiazepin-2-one;hydrochloride
• AKOS040745520

• Inchi： InChI=1S/C18H13Cl2N3OS.ClH/c19-13-3-1-12(2-4-13)18-15-9-14(20)5-6-16(15)23(8-7-21-11-25)17(24)10-22-18;/h1-6,9H,7-8,10H2;1H
• InChI Key： ITUTZPYBBPRLKR-UHFFFAOYSA-N
• SMILES： Cl.S=C=NCCN1C(=O)CN=C(C2C=CC(Cl)=CC=2)C2C=C(C=CC1=2)Cl

Computed Properties

• Exact Mass: 424.99262
• Monoisotopic Mass: 424.992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 571
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.1Ų

Experimental Properties

• Density: g/cm3
• Boiling Point: 617.1°Cat760mmHg
• Flash Point: 327°C
• PSA: 45.03
• LogP: 4.58280